2-(4-chlorophenoxy)-N,2-dimethyl-N-phenylpropanamide

• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N,2-dimethyl-N-phenylpropanamide
• InChI: InChI=1S/C17H18ClNO2/c1-17(2,21-15-11-9-13(18)10-12-15)16(20)19(3)14-7-5-4-6-8-14/h4-12H,1-3H3
• InChI Key: KYWVTILGTPVZHN-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)N(C)C1=CC=CC=C1)OC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenoxy)-N,2-dimethyl-N-phenylpropanamide, commonly known as 'diclofenac', is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain, inflammation, and fever. The drug was first introduced in the market in the 1970s and has since become one of the most commonly prescribed medications worldwide.

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a crucial role in inflammation, pain, and fever. By inhibiting COX enzymes, diclofenac reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever, as well as inhibit platelet aggregation and reduce the risk of blood clots. The drug has also been shown to have antioxidant and neuroprotective properties.

Advantages and Limitations for Lab Experiments

Diclofenac is a widely used drug in laboratory experiments due to its well-established pharmacological properties and low toxicity. However, it is important to note that the drug can have variable effects depending on the experimental conditions, such as the dose, route of administration, and duration of treatment. It is also important to consider the potential for drug-drug interactions when using diclofenac in combination with other drugs.

Future Directions

There are several areas of future research for diclofenac. One area of interest is the potential use of the drug in the treatment of cancer. Studies have shown that diclofenac can inhibit the growth of cancer cells and induce apoptosis. Another area of interest is the potential use of the drug in the treatment of Alzheimer's disease. Studies have shown that diclofenac can reduce the production of amyloid-beta peptides, which are believed to play a role in the development of Alzheimer's disease. Additionally, there is ongoing research into the development of new formulations of diclofenac with improved pharmacokinetic properties and reduced toxicity.

Synthesis Methods

The synthesis of diclofenac involves the reaction of 2-chloroacetyl chloride with 4-chlorophenol to form 2-(4-chlorophenoxy)acetophenone. This intermediate is then reacted with N,N-dimethyl aniline and phosphorus oxychloride to form 2-(4-chlorophenoxy)-N,2-dimethyl-N-phenylpropanamide. The final product is obtained after purification and crystallization.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory and analgesic properties. It is commonly used for the treatment of osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and other inflammatory conditions. The drug has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and cardiovascular diseases.